Cas no 172670-09-6 (1(3H)-Isobenzofuranone,3-heptylidene-4,5-dihydroxy-)

• Product Name: 1(3H)-Isobenzofuranone,3-heptylidene-4,5-dihydroxy-
• CAS No: 172670-09-6
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 163105
• Update Time: 2024-03-05

1(3H)-Isobenzofuranone,3-heptylidene-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-heptylidene-4,5-dihydroxy-
• BP 421
• 1(3H)-Isobenzofuranone, 3-heptylidene-4,5-dihydroxy-

• Inchi： 1S/C15H18O4/c1-2-3-4-5-6-7-12-13-10(15(18)19-12)8-9-11(16)14(13)17/h7-9,16-17H,2-6H2,1H3
• InChI Key： NAUXRHJDAFYQBL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(O)=C(O)C=C2)C(=CCCCCCC)O1

Computed Properties

• Exact Mass: 262.12054

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 468.8±45.0 °C(Predicted)
• PSA: 66.76
• pka: 7.20±0.20(Predicted)